Cas no 50594-35-9 (Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-)

• Product Name: Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-
• CAS No: 50594-35-9
• MF: C₁₃H₈BrF₃O
• MW: 317.101233482361
• CID: 364598
• PubChem ID: 71366524
• Update Time: 2025-04-19

Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-
• 2-bromo-1-phenoxy-4-(trifluoromethyl)benzene
• DTXSID80789881
• 50594-35-9

• Inchi： 1S/C13H8BrF3O/c14-11-8-9(13(15,16)17)6-7-12(11)18-10-4-2-1-3-5-10/h1-8H
• InChI Key： QWLRDUBEYHBLSI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.97104
• Monoisotopic Mass: 315.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23